![molecular formula C20H24FNO3S B2354007 N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 1797694-55-3](/img/structure/B2354007.png)
N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
Description
N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H24FNO3S and its molecular weight is 377.47. The purity is usually 95%.
BenchChem offers high-quality N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
The synthesis and evaluation of tetrahydronaphthalene-sulfonamide derivatives have shown significant antimicrobial properties. A study presented new derivatives with potent antimicrobial agents against a variety of Gram-positive, Gram-negative bacterial strains, and Candida Albicans. Some compounds demonstrated marked safety profiles towards human normal cells, highlighting the potential of these derivatives in antimicrobial therapies (Hanaa S. Mohamed et al., 2021).
Antiestrogenic Activity
Research into dihydronaphthalene isomers revealed potent antiestrogenic activities through both oral and subcutaneous administration in rats and mice. In vitro binding studies indicated very high binding affinity to rat uterine cytosol estrogen receptors, surpassing that of estradiol, which could have implications for the development of novel antiestrogenic drugs (C. D. Jones et al., 1979).
Proton Exchange Membranes for Fuel Cells
A study on comb-shaped poly(arylene ether sulfone)s synthesized new sulfonated side-chain grafting units for application in fuel cells. These materials exhibited good proton conductivity and mechanical properties, making them suitable as polyelectrolyte membrane materials for fuel cell applications (D. Kim et al., 2008).
Carbonic Anhydrase Inhibition
Novel sulfonamide derivatives have been synthesized and evaluated for their inhibitory effects on human carbonic anhydrase isozymes. These studies found compounds with potent inhibitory effects against specific isozymes, suggesting applications in the treatment of conditions where carbonic anhydrase activity is a factor (Yusuf Akbaba et al., 2014).
properties
IUPAC Name |
N-[2-(2-fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FNO3S/c1-20(25-2,18-9-5-6-10-19(18)21)14-22-26(23,24)17-12-11-15-7-3-4-8-16(15)13-17/h5-6,9-13,22H,3-4,7-8,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOFZZELWRORSIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC2=C(CCCC2)C=C1)(C3=CC=CC=C3F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-Fluorophenyl)-2-methoxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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